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Compound of Interest

Compound Name: Strontium carbide
CAS No.: 12071-29-3
Cat. No.: B083920
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, experimental protocols, and hazard
analysis for the hydrolysis of strontium carbide (SrCz). The information is intended to ensure
the safe handling and reaction of this water-reactive material in a laboratory setting.

Introduction

Strontium carbide is a reactive inorganic compound that, like other metal carbides, reacts
vigorously with water. This hydrolysis reaction produces strontium hydroxide and acetylene gas
(C2H2). Acetylene is a highly flammable gas that can form explosive mixtures with air. The
reaction is also exothermic, meaning it releases a significant amount of heat, which can be
sufficient to ignite the acetylene produced. Therefore, strict safety measures are imperative
when handling strontium carbide and performing its hydrolysis.

Hazard Analysis

A thorough understanding of the potential hazards is critical before beginning any experimental
work with strontium carbide.
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Table 1: Hazard Identification and Mitigation for Strontium Carbide Hydrolysis
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Hazard

Description

Mitigation Measures

Extreme Reactivity with Water

Strontium carbide reacts
rapidly and exothermically with
water, including moisture in the
air, to produce flammable
acetylene gas.[1] The reaction
can be violent if a large
amount of water is added

quickly.

Handle strontium carbide in a
dry, inert atmosphere (e.g., in a
glovebox or under a flow of
argon or nitrogen). Store in a
tightly sealed container in a

desiccator.

Flammable Gas Production

The hydrolysis of strontium
carbide produces acetylene, a
highly flammable and

explosive gas.[1]

Conduct the hydrolysis in a
well-ventilated fume hood.
Ensure there are no ignition
sources (e.g., open flames, hot
plates, sparks) in the vicinity.
Ground all equipment to

prevent static discharge.

Fire and Explosion

The heat generated from the
exothermic reaction can ignite
the acetylene produced,

leading to fire or an explosion.

[2]

Control the rate of reaction by
adding the reactant (either
water to the carbide or carbide
to water) slowly and in a
controlled manner. Use a
cooling bath (e.g., ice-water
bath) to manage the reaction

temperature.

Inhalation and Contact

Strontium carbide powder can
be an irritant to the respiratory

tract, skin, and eyes.[3][4]

Wear appropriate Personal
Protective Equipment (PPE),
including a lab coat, safety
goggles, and nitrile gloves. For
handling larger quantities of
powder outside of a glovebox,
a face shield and respiratory

protection may be necessary.
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Strontium carbide is a strong ] ]
) Store strontium carbide away
) ) reducing agent and may react o ]
Incompatible Materials ] ] o from oxidizing agents, acids,
vigorously with oxidizing
and halogens.[3]
agents.[2]

Experimental Protocols

The following protocols provide a step-by-step guide for the safe hydrolysis of strontium
carbide in a laboratory setting. This procedure is designed for a small, research-scale reaction.

3.1. Materials and Equipment

e Strontium carbide (SrCz) powder

o Degassed, deionized water

 Inert gas supply (Argon or Nitrogen)

e Schlenk line or glovebox

e Three-neck round-bottom flask

¢ Dropping funnel or addition funnel

» Condenser

e Gas outlet with a bubbler (filled with mineral oil)
e Magnetic stirrer and stir bar

e Cooling bath (e.g., ice-water bath)

o Appropriate PPE (lab coat, safety goggles, nitrile gloves)
e Class D fire extinguisher

3.2. Pre-Reaction Setup
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 Inert Atmosphere: Assemble the reaction apparatus (three-neck flask, dropping funnel,
condenser, and bubbler) in a fume hood. Ensure all glassware is dry. Purge the entire
system with an inert gas (argon or nitrogen) for at least 30 minutes to remove air and
moisture. A positive pressure of inert gas should be maintained throughout the experiment,
vented through the bubbler.

» Reagent Preparation:

o Carefully weigh the desired amount of strontium carbide inside a glovebox or under a
positive flow of inert gas to minimize exposure to air.

o Transfer the weighed strontium carbide to the three-neck flask under the inert
atmosphere.

o Fill the dropping funnel with the calculated amount of degassed, deionized water.
3.3. Hydrolysis Procedure
e Cooling: Place the three-neck flask containing the strontium carbide in a cooling bath.

« Controlled Addition: Begin stirring the strontium carbide. Slowly add the water from the
dropping funnel to the strontium carbide dropwise.

* Monitor Reaction: Observe the reaction closely. The evolution of acetylene gas should be
visible as bubbling. Control the rate of water addition to maintain a steady, manageable rate
of gas evolution. If the reaction becomes too vigorous, stop the addition of water immediately
and allow the reaction to subside.

o Temperature Control: Monitor the temperature of the reaction flask. Maintain the temperature
of the cooling bath to prevent overheating.

o Completion: Once all the water has been added, allow the reaction to stir at a controlled
temperature for an additional hour to ensure the hydrolysis is complete.

o Purging: After the reaction is complete, continue to purge the system with inert gas for at
least 30 minutes to ensure all acetylene has been safely vented through the fume hood.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b083920/docs?utm_src=pdf-body#application-notes-and-protocols-for-safe-strontium-carbide-hydrolysis
https://www.benchchem.com/product/b083920/docs?utm_src=pdf-body#application-notes-and-protocols-for-safe-strontium-carbide-hydrolysis
https://www.benchchem.com/product/b083920/docs?utm_src=pdf-body#application-notes-and-protocols-for-safe-strontium-carbide-hydrolysis
https://www.benchchem.com/product/b083920/docs?utm_src=pdf-body#application-notes-and-protocols-for-safe-strontium-carbide-hydrolysis
https://www.benchchem.com/product/b083920/docs?utm_src=pdf-body#application-notes-and-protocols-for-safe-strontium-carbide-hydrolysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

3.4. Post-Reaction Work-up and Waste Disposal

e Quenching (if necessary): If there is any unreacted strontium carbide suspected, it can be
guenched by the slow, controlled addition of a less reactive proton source, such as
isopropanol, before final work-up.

» Neutralization: The resulting strontium hydroxide solution is basic. Neutralize it with a dilute
acid (e.g., HCI) in a controlled manner, preferably in a cooling bath.

» Waste Disposal: Dispose of the neutralized solution and any solid waste in accordance with
local and institutional regulations for chemical waste.

Visualizations

Diagram 1: Chemical Reaction of Strontium Carbide Hydrolysis

[Strontium Carbide (SrC2) (s)) i [Water (H20) (I)]

l ,

[Strontium Hydroxide (Sr(OH)z2) (aq)] + [ Acetylene (CzH2) (g) ]

Click to download full resolution via product page
Caption: Chemical equation for strontium carbide hydrolysis.

Diagram 2: Experimental Workflow for Safe Hydrolysis
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Caption: Workflow for the safe hydrolysis of strontium carbide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b083920?utm_src=pdf-custom-synthesis#bc-rfq
https://www.guidechem.com/encyclopedia/strontium-carbide-dic402721.html
https://cameochemicals.noaa.gov/report?key=CH2769
https://nj.gov/health/eoh/rtkweb/documents/fs/1739.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Strontium_Compounds.pdf
https://www.benchchem.com/product/b083920/docs#application-notes-and-protocols-for-safe-strontium-carbide-hydrolysis
https://www.benchchem.com/product/b083920/docs#application-notes-and-protocols-for-safe-strontium-carbide-hydrolysis
https://www.benchchem.com/product/b083920/docs#application-notes-and-protocols-for-safe-strontium-carbide-hydrolysis
https://www.benchchem.com/product/b083920/docs#application-notes-and-protocols-for-safe-strontium-carbide-hydrolysis
https://www.benchchem.com/product/b083920?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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